Cas no 19519-52-9 ( )

• Product Name: &nbsp
• CAS No: 19519-52-9
• MF: C₁₃H₂₅ClN₂O
• MW: 260.803402662277
• CID: 908180
• PubChem ID: 54604339
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-di(piperidin-2-yl)propan-2-one,hydrochloride
• Anaferine hydrochloride
• NSC172218
• NSC172219
• DTXSID40713824
• NSC-172218
• 1,3-Di(piperidin-2-yl)propan-2-one--hydrogen chloride (1/1)
• 19519-52-9
• NSC-172219
•  

• Inchi： 1S/C13H24N2O.ClH/c16-13(9-11-5-1-3-7-14-11)10-12-6-2-4-8-15-12;/h11-12,14-15H,1-10H2;1H
• InChI Key： PPCATRPAZDIYSP-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CCCCN1)CC1CCCCN1

Computed Properties

• Exact Mass: 224.18902
• Monoisotopic Mass: 260.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 3.07950